Cas no 1806515-00-3 (Methyl 3-bromo-4-(2-chloropropanoyl)benzoate)

• Product Name: Methyl 3-bromo-4-(2-chloropropanoyl)benzoate
• CAS No: 1806515-00-3
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4795790
• Update Time: 2025-10-23

Methyl 3-bromo-4-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(2-chloropropanoyl)benzoate

• Inchi： 1S/C11H10BrClO3/c1-6(13)10(14)8-4-3-7(5-9(8)12)11(15)16-2/h3-6H,1-2H3
• InChI Key： PAYIVNRGPDHEJX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-4-(2-chloropropanoyl)benzoate

Comprehensive Overview of Methyl 3-bromo-4-(2-chloropropanoyl)benzoate (CAS No. 1806515-00-3)

In the realm of synthetic organic chemistry, Methyl 3-bromo-4-(2-chloropropanoyl)benzoate (CAS No. 1806515-00-3) has garnered significant attention due to its versatile applications in pharmaceutical intermediates and specialty chemical synthesis. This compound, characterized by its brominated and chlorinated functional groups, serves as a pivotal building block in the development of complex molecular architectures. Researchers and industry professionals frequently search for high-purity Methyl 3-bromo-4-(2-chloropropanoyl)benzoate, synthesis methods, and supplier information, reflecting its growing demand in advanced research.

The structural uniqueness of Methyl 3-bromo-4-(2-chloropropanoyl)benzoate lies in its ester and ketone functionalities, which enable diverse chemical transformations. Recent trends in green chemistry have spurred interest in optimizing its synthesis to minimize environmental impact. Questions like "How to synthesize Methyl 3-bromo-4-(2-chloropropanoyl)benzoate sustainably?" or "What are the alternatives to traditional halogenation methods?" are frequently explored in academic forums. These inquiries align with the global push toward eco-friendly synthetic routes and atom-efficient reactions.

From a commercial perspective, CAS No. 1806515-00-3 is often sought after for its role in API (Active Pharmaceutical Ingredient) development. Its benzoate derivative structure is particularly valuable in designing small-molecule inhibitors and biologically active compounds. Industry reports highlight its use in cancer research and neurological drug discovery, making it a hotspot for patent filings. Searches for "Methyl 3-bromo-4-(2-chloropropanoyl)benzoate suppliers" or "bulk pricing" underscore its commercial relevance.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC purity testing, and mass spectrometry. Laboratories prioritize quality control protocols to ensure consistency, especially when the compound is used in preclinical studies. Recent advancements in automated synthesis platforms have also streamlined its production, addressing queries like "How to scale up Methyl 3-bromo-4-(2-chloropropanoyl)benzoate synthesis?"—a common challenge in process chemistry.

In summary, Methyl 3-bromo-4-(2-chloropropanoyl)benzoate (CAS No. 1806515-00-3) stands at the intersection of innovation and practicality. Its multifaceted applications, combined with evolving synthetic methodologies, position it as a critical asset in both academic and industrial settings. As research continues to uncover new potentials, this compound will likely remain a focal point in organic synthesis and drug development discussions.